N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide

• IUPAC Name: N,N'-bis(2-hydroxy-2-phenylethyl)oxamide
• InChI: InChI=1S/C18H20N2O4/c21-15(13-7-3-1-4-8-13)11-19-17(23)18(24)20-12-16(22)14-9-5-2-6-10-14/h1-10,15-16,21-22H,11-12H2,(H,19,23)(H,20,24)
• InChI Key: XHBVUDRUPLDGLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC(C2=CC=CC=C2)O)O
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide, commonly known as DTPA-BHE, is a chelating agent that is widely used in scientific research. It is a derivative of diethylenetriaminepentaacetic acid (DTPA) and is used to sequester metal ions such as copper, zinc, and iron. DTPA-BHE has been extensively studied for its potential applications in the fields of medicine, environmental science, and materials science.

Mechanism of Action

N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE works by forming stable complexes with metal ions, which prevents them from interacting with biological molecules and causing damage. The chelation of metal ions by N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE can also enhance the solubility and bioavailability of certain metals, making them more accessible for biological processes.
Biochemical and Physiological Effects:
N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE has been shown to have low toxicity and is well tolerated in biological systems. It has been used in clinical trials as a contrast agent for magnetic resonance imaging (MRI) and as a treatment for metal ion toxicity. N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE has also been shown to have antioxidant properties and may have potential therapeutic applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE is a versatile chelating agent that can be used in a wide range of applications. Its low toxicity and high stability make it a safe and effective choice for use in biological systems. However, its effectiveness as a chelating agent can be limited by factors such as pH and the presence of other ligands. In addition, N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE can be expensive and difficult to synthesize in large quantities.

Future Directions

There are numerous future directions for research involving N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE. One potential area of study is the development of new chelating agents based on N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE that have improved properties such as increased selectivity and stability. Another area of research is the use of N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE in the synthesis of novel materials with unique properties. Finally, further studies are needed to fully understand the biochemical and physiological effects of N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE and its potential therapeutic applications.

Synthesis Methods

N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE can be synthesized through a multistep process involving the reaction of N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide with 2-hydroxy-2-phenylethylamine. The resulting product is then treated with ethylenediamine to form the final compound. The synthesis method has been optimized to produce high yields of pure N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE.

Scientific Research Applications

N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE has found numerous applications in scientific research. It is commonly used to chelate metal ions in biological systems, such as in the diagnosis and treatment of metal ion-related diseases. It has also been used in environmental science to remediate contaminated soils and water. N,N'-bis(2-hydroxy-2-phenylethyl)ethanediamide-BHE has been studied for its potential use in materials science, such as in the synthesis of nanoparticles and as a corrosion inhibitor.